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Compound of Interest

Compound Name: (DHQD)2PHAL

Cat. No.: B128168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(DHQD)₂PHAL (Hydroquinidine 1,4-phthalazinediyl diether) is a chiral ligand essential for

asymmetric synthesis, most notably as a component of AD-mix-β for the Sharpless asymmetric

dihydroxylation reaction.[1][2][3] Proper preparation of its stock solutions is critical for achieving

high enantioselectivity and reproducible results in these synthetic transformations.[4][5]

Physicochemical Properties and Solubility
(DHQD)₂PHAL is a white to off-white solid.[6][7] Understanding its solubility is the first step in

preparing a homogenous and stable stock solution.

Solubility Data: (DHQD)₂PHAL exhibits limited solubility in many common organic solvents.

Dimethyl sulfoxide (DMSO) is the most effective and commonly used solvent for preparing

stock solutions.[6][8] To aid dissolution in DMSO, methods such as warming, heating to 60°C,

and ultrasonication can be employed.[6] It is crucial to use freshly opened or anhydrous

DMSO, as its hygroscopic nature can negatively impact the solubility of the compound.[6] Other

potential solvents include ethanol, dimethylformamide (DMF), and water, though their efficacy

may be lower.[8]

Quantitative Data for Stock Solution Preparation
Below is a summary of the key quantitative data required for preparing stock solutions of

(DHQD)₂PHAL.
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Parameter Value Reference

Molecular Weight 778.98 g/mol [6][7][9]

Appearance White to off-white solid/powder [6][7]

Purity ≥ 99% (by HPLC) [7]

Typical Stock Concentrations
1 mM, 5 mM, 10 mM, or 20

mM
[6][8]

Stock Solution Concentration Examples:

Desired
Concentration

Mass of
(DHQD)₂PHAL for 1
mL

Mass of
(DHQD)₂PHAL for 5
mL

Mass of
(DHQD)₂PHAL for
10 mL

1 mM 0.779 mg 3.895 mg 7.79 mg

5 mM 3.895 mg 19.475 mg 38.95 mg

10 mM 7.79 mg 38.95 mg 77.9 mg

Calculations are based on the molecular weight of 778.98 g/mol .

Experimental Protocol: Preparation of a 10 mM
(DHQD)₂PHAL Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution, a commonly used

concentration in synthetic protocols.

Materials and Equipment:

(DHQD)₂PHAL powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance
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Spatula

Vial with a screw cap (e.g., 2 mL or 5 mL)

Pipettors and appropriate tips

Vortex mixer

Ultrasonic bath

Water bath or heating block (optional, for warming)

Nitrogen gas line

Procedure:

Preparation: Ensure the work area is clean and dry. Allow the (DHQD)₂PHAL container to

reach room temperature before opening to prevent moisture condensation.

Weighing: Accurately weigh 7.79 mg of (DHQD)₂PHAL powder and transfer it to a clean, dry

vial.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial containing the (DHQD)₂PHAL.

Dissolution:

Cap the vial securely and vortex the mixture for 1-2 minutes.

If the solid has not fully dissolved, place the vial in an ultrasonic bath for 10-15 minutes.

If necessary, gently warm the solution to 60°C in a water bath or on a heating block with

intermittent vortexing until the solid is completely dissolved.[6]

Inert Atmosphere: Once the solution is clear and homogenous, flush the headspace of the

vial with dry nitrogen gas to displace air and minimize oxidative degradation.

Aliquoting and Storage:
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To avoid repeated freeze-thaw cycles, which can lead to product inactivation, aliquot the

stock solution into smaller, single-use volumes in separate microcentrifuge tubes or vials.

[6][8]

Store the aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-

term use (up to 1 month).[6][8]

All solutions should be protected from light during storage.[6][8]

Diagrams and Workflows
Logical Relationship for Solvent Selection:
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Caption: Solvent selection workflow for (DHQD)₂PHAL.

Experimental Workflow for Stock Solution Preparation:
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Preparation

Dissolution

Storage

1. Weigh (DHQD)2PHAL

2. Add Anhydrous DMSO

3. Vortex Mixture

4. Ultrasonicate (if needed)

If not fully dissolved

6. Flush with Nitrogen

If fully dissolved

5. Warm to 60°C (if needed)

If still not dissolved

7. Aliquot into single-use vials

8. Store at -20°C or -80°C
(Protect from light)
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Caption: Workflow for preparing (DHQD)₂PHAL stock solution.
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Stability and Storage of Stock Solutions
Proper storage is paramount to maintaining the efficacy of the (DHQD)₂PHAL stock solution.

Temperature: For long-term storage (up to 6 months), -80°C is recommended.[6][8] For

short-term storage (up to 1 month), -20°C is acceptable.[6][8]

Light: The compound and its solutions are light-sensitive and should be stored in amber vials

or otherwise protected from light.[6][8]

Atmosphere: Solutions should be stored under an inert atmosphere, such as nitrogen, to

prevent oxidation.[6][8]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can degrade the compound.

Aliquoting the stock solution into single-use volumes is the best practice.[6][8]

By following these guidelines, researchers, scientists, and drug development professionals can

ensure the preparation of high-quality, stable stock solutions of (DHQD)₂PHAL, leading to more

reliable and reproducible results in asymmetric synthesis applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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